Cas no 86969-20-2 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4-(2-hydroxyethyl)-2-phenyl-)

• Product name: Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4-(2-hydroxyethyl)-2-phenyl-
• CAS No: 86969-20-2
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 659981
• PubChem ID: 44292230

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4-(2-hydroxyethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 4-(2-hydroxyethyl)-2-phenyl-
• 4-(2-hydroxyethyl)-2-phenylpyrazolo[1,5-a]pyrimidin-7-one
• DTXSID80658169
• CHEMBL47308
• 86969-20-2
• 4-(2-Hydroxyethyl)-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one

• Inchi： InChI=1S/C14H13N3O2/c18-9-8-16-7-6-14(19)17-13(16)10-12(15-17)11-4-2-1-3-5-11/h1-7,10,18H,8-9H2
• InChI Key： FPXYUOPEONZNHW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NN3C(=O)C=CN(C3=C2)CCO

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.4Ų